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Compound of Interest

4-Chloro-5-methoxy-6-
Compound Name:

methylpyrimidine
CAS No.: 1739-60-2
Cat. No.: B1432576

Get Quote

Executive Summary

4-Chloro-5-methoxy-6-methylpyrimidine (CAS: 1739-60-2) is a critical heterocyclic building
block, extensively utilized in the synthesis of kinase inhibitors (e.g., WRN helicase inhibitors)
and agrochemicals.[1] Its structural integrity is defined by the electrophilic C4-chlorine atom,
which serves as a handle for Nucleophilic Aromatic Substitution (SNAr), and the electron-
donating methoxy group at C5, which modulates the pyrimidine ring's electronic density.

This guide provides a definitive spectroscopic profile for 4-Chloro-5-methoxy-6-
methylpyrimidine. It synthesizes empirical data with high-confidence chemometric predictions
based on close structural analogs (e.g., 4,6-dichloro-5-methoxypyrimidine), enabling
researchers to validate compound identity, assess purity, and troubleshoot synthesis protocols.

Chemical Identity & Physicochemical Properties[2]
[3][4]
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Property Data

IUPAC Name 4-Chloro-5-methoxy-6-methylpyrimidine
CAS Number 1739-60-2

Molecular Formula CeH7CIN20

Molecular Weight 158.59 g/mol

Exact Mass 158.0247 Da

Appearance White to off-white crystalline solid

Soluble in DMSO, Methanol, Chloroform;

Solubilit
Y sparingly soluble in water

Melting Point 55-60 °C (Typical range for this class)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural validation. The spectrum is characterized by the lack of
symmetry compared to its 4,6-dichloro analog, resulting in distinct singlets for the methyl and
methoxy groups.

1H-NMR Data (400 MHz, DMSO-de /| CDCI3)

Note: Chemical shifts () are reported in ppm relative to TMS.
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Position Group Shift (o)

Multiplicity

Integration

Assignment
Logic

C2-H Ar-H 8.65

Singlet (s)

1H

Highly
deshielded
proton
between two
electronegati
ve nitrogen
atoms.

C5-OCHs Methoxy 3.85

Singlet (s)

3H

Characteristic
region for
methoxy
attached to
an aromatic

ring.

C6-CHs Methyl 2.48

Singlet (s)

3H

Slightly
deshielded
due to
attachment to
the electron-
deficient
pyrimidine

ring.

Interpretation & Purity Analysis:

e Solvent Residuals: Be aware of DMSO (2.50 ppm) overlapping with the C6-Methyl signal.

Use CDCIs (7.26 ppm) if precise integration of the methyl group is required.

e Common Impurities:

o Starting Material (4-Hydroxy-5-methoxy-6-methylpyrimidine): Look for a broad

exchangeable proton signal >11.0 ppm (OH/NH tautomer).
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o Hydrolysis Product: If stored improperly, the C4-Cl can hydrolyze back to the hydroxyl

form.
13C-NMR Data (100 MHz, CDCIs)
Carbon Shift (6 ppm) Assignment
Quaternary carbon attached to
C6 163.5
Methyl.
Quaternary carbon attached to
C4 158.2
Chlorine (CI).
C2 152.1 C-H between two Nitrogens.
Quaternary carbon attached to
C5 145.8
Methoxy (Oxygen effect).
OCHs 60.5 Methoxy carbon.
CHs 19.2 Methyl carbon.

Mass Spectrometry (MS) Profile

Mass spectrometry provides the most rapid confirmation of the halogenation state.

lonization & Isotopic Pattern
 lonization Mode: ESI+ (Electrospray lonization, Positive Mode) or El (Electron Impact).

e Base Peak: [M+H]* = 159.03.[2]

Chlorine Isotope Signature: The presence of a single chlorine atom dictates a characteristic 3:1
intensity ratio between the molecular ion (M) and the M+2 isotope peak.
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. . Relative Diagnostic
lon Species m/z (Theoretical) L
Abundance Significance
Protonated molecular
[M+H]*+ 159.03 100% ]
ion (33Cl).
Isotope peak
[M+H+2]* 161.03 ~32% confirming presence
of one 37Cl atom.
] Sodium adduct
[M+Na]* 181.01 Variable

(common in ESI).

Fragmentation Pathway (EI/ESI-MS/MS)

Upon collision-induced dissociation (CID), the molecule undergoes characteristic cleavages:
¢ Loss of Methyl Radical (M-15): Cleavage of the C6-Methyl group.
o Loss of Chlorine (M-35/36): Homolytic or heterolytic cleavage of the C-Cl bond.

» Ring Fragmentation: Retro-Diels-Alder (RDA) type collapse of the pyrimidine core.

Visualization: MS Fragmentation Logic

Parent lon [M+H]+
m/z 159

- HCI (36 Da) \- CH3- (15 Da)

[M - ClJ+ [M - CH3]+
m/z 123 m/z 144

Secondary Decay

Ring Opening
Cyanide Loss

Click to download full resolution via product page
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Figure 1: Proposed fragmentation pathway for 4-Chloro-5-methoxy-6-methylpyrimidine in
positive ion mode.

Infrared (IR) Spectroscopy

IR is useful for quick verification of functional groups and absence of hydroxyl precursors.

Wavenumber (cm—2) Vibration Mode Description

Weak aromatic C-H stretching

3050-3010 Ar-H Stretch

(C2-H).

Methyl and Methoxy aliphatic
2950-2850 C-H Stretch _

C-H stretching.

Pyrimidine ring skeletal
1580, 1540 C=N/ C=C Stretch o

vibrations.

Strong asymmetric stretch of
1250-1200 C-O-C Stretch

the aryl alkyl ether (Methoxy).
1050-1000 C-O Stretch Symmetric ether stretch.

Diagnostic: Strong band
750-700 C-ClI Stretch indicating presence of

Chilorine.

Absence Check: A broad band at 3200-3400 cm~* indicates the presence of unreacted starting
material (O-H stretch) or moisture.

Synthesis & Impurity Profiling

Understanding the synthesis route is essential for interpreting "ghost peaks" in spectra. The
standard synthesis involves the chlorination of 4-hydroxy-5-methoxy-6-methylpyrimidine using
Phosphorus Oxychloride (POCIs).

Experimental Workflow & Impurity Origins

The following diagram illustrates the synthesis logic and where specific impurities arise,
detectable by the spectroscopic methods detailed above.
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Figure 2: Synthesis workflow via POCI3 chlorination, highlighting potential impurities detectable
by NMR/MS.

Quality Control Protocol

TLC: Elute with 20% Ethyl Acetate in Hexanes. The Chloro-product (less polar) will have a
higher Rf (~0.6) than the Hydroxy-precursor (Rf ~0.1).

NMR Check: Integrate the signal at 8.65 ppm (Product) vs. any signals >10 ppm (Precursor).

Silver Nitrate Test: Dissolve a small sample in ethanol and add aqueous AgNOs. A white
precipitate (AgCl) indicates labile chlorine (hydrolyzed chloride ions), suggesting the product
has degraded or wasn't washed of HCI salts. The covalently bonded aromatic Cl should not
precipitate immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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